Cas no 1805314-80-0 (3-Bromo-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805314-80-0
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 4933227
• Update Time: 2025-05-26

3-Bromo-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(difluoromethyl)-4-methylpyridine
• 3-Bromo-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H6BrF2N/c1-4-2-3-11-6(5(4)8)7(9)10/h2-3,7H,1H3
• InChI Key： YVQIGFXYCGVAOK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(difluoromethyl)-4-methylpyridine

Introduction to 3-Bromo-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805314-80-0)

3-Bromo-2-(difluoromethyl)-4-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1805314-80-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing nitrogen, which makes it a versatile scaffold for medicinal chemistry applications. The presence of bromine and difluoromethyl substituents enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The bromine atom at the 3-position and the difluoromethyl group at the 2-position are key functional groups that contribute to the reactivity and pharmacological properties of this compound. The methyl group at the 4-position further influences the electronic distribution and steric environment of the pyridine ring, making it a valuable building block for drug discovery. In recent years, such substituted pyridines have been extensively explored due to their role in modulating biological pathways and their potential as pharmacophores in various therapeutic areas.

One of the most compelling aspects of 3-Bromo-2-(difluoromethyl)-4-methylpyridine is its application in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have leveraged this compound to develop inhibitors of kinases, which are critical in cancer biology. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it a preferred moiety in drug design. Recent studies have highlighted its use in creating potent JAK inhibitors, which are being investigated for their potential in treating inflammatory diseases and cancer.

In addition to its role in oncology research, 3-Bromo-2-(difluoromethyl)-4-methylpyridine has been utilized in the development of agrochemicals. The unique substitution pattern on the pyridine ring allows for interactions with biological targets that are relevant to plant growth regulation and pest control. Researchers have reported its incorporation into novel herbicides and fungicides, where it acts as a key intermediate in synthesizing compounds that exhibit high selectivity and efficacy. These findings underscore the compound's versatility and its importance in addressing agricultural challenges.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-methylpyridine typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling techniques. The introduction of the difluoromethyl group often requires specialized reagents or catalytic systems to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency, which is crucial for large-scale applications in pharmaceutical manufacturing.

From a computational chemistry perspective, 3-Bromo-2-(difluoromethyl)-4-methylpyridine has been studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can effectively engage with target proteins through hydrophobic interactions and π-stacking effects. The presence of both bromine and difluoromethyl groups allows for multiple binding sites on the target molecule, enhancing binding affinity. These insights have guided medicinal chemists in optimizing lead structures for improved pharmacological activity.

The pharmacokinetic properties of derivatives derived from 3-Bromo-2-(difluoromethyl)-4-methylpyridine are also subjects of intense research. Studies have demonstrated that modifications at different positions on the pyridine ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. For example, optimizing solubility and bioavailability has been achieved by fine-tuning substituent size and electronic properties. Such efforts are essential for translating promising candidates into viable drug candidates that can progress through clinical trials.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805314-80-0) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for researchers aiming to develop innovative therapeutics targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.